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Compound of Interest

Isostearamidopropy! morpholine
Compound Name:
lactate

Cat. No.: B12730114

Introduction

Isostearamidopropyl Morpholine Lactate is a quaternary ammonium compound that
functions as an antistatic agent and conditioner, primarily in cosmetic and personal care
products.[1][2] Its cationic nature, characterized by a positively charged nitrogen atom, allows it
to effectively bind to negatively charged surfaces.[3][4][5] This property makes it a promising
candidate for the surface modification of textile fibers, which typically carry a negative surface
charge, especially cellulosic fibers like cotton.[5] The application of Isostearamidopropyl
Morpholine Lactate to textiles is hypothesized to impart several beneficial properties,
including enhanced softness, reduced static electricity, and potential antimicrobial activity.

Mechanism of Action

The primary mechanism for the surface modification of textiles with Isostearamidopropyl
Morpholine Lactate is the electrostatic interaction between the cationic head of the molecule
and the anionic surface of the textile fibers. This interaction facilitates the adsorption of the
molecule onto the fiber surface, forming a thin molecular layer. The long, hydrophobic
isostearamidopropyl tail then orients away from the fiber surface, which is expected to reduce
inter-fiber friction, leading to a softer fabric feel and improved drape.[3][6] Furthermore, the
presence of a conductive cationic layer can help to dissipate static charges, thereby providing
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an antistatic effect.[4][5] Quaternary ammonium compounds are also known for their
antimicrobial properties, which arise from the disruption of microbial cell membranes.[7]

Potential Applications

» Fabric Softeners: For use in rinse-cycle applications or as a finishing agent to improve the
hand-feel of cotton, wool, and blended fabrics.[5][6][8]

o Antistatic Finishing: For synthetic fabrics such as polyester and nylon, which are prone to
static build-up, to enhance wearer comfort.[9]

» Antimicrobial Textiles: For applications in medical textiles, sportswear, and home furnishings
to inhibit the growth of odor-causing bacteria and other microorganisms.[7]
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Isostearamidopropyl Morpholine Lactate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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